(2,5,6-Trimethyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl)-acetic acid

• IUPAC Name: 2-(2,5,6-trimethyl-4-oxothieno[2,3-d]pyrimidin-3-yl)acetic acid
• InChI: InChI=1S/C11H12N2O3S/c1-5-6(2)17-10-9(5)11(16)13(4-8(14)15)7(3)12-10/h4H2,1-3H3,(H,14,15)
• InChI Key: VGPMSABUFXSOTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)C)CC(=O)O)C
• Molecular Formula: C11H12N2O3S
• DSSTOX Substance ID: DTXSID401176858
• Molecular Weight: 252.29 g/mol
• CAS RN: 878657-12-6

Description

“(2,5,6-Trimethyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl)-acetic acid” is a chemical compound with the molecular formula C11H12N2O3S. It is used in proteomics research.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its IUPAC name and molecular formula. It contains a thieno[2,3-d]pyrimidine core, which is a bicyclic structure consisting of a thiophene ring fused with a pyrimidine ring. The molecule also contains three methyl groups and an acetic acid group.

Physical And Chemical Properties Analysis

Some physical and chemical properties of this compound can be inferred from its structure and the available data. For instance, it has a molecular weight of 252.29. More specific properties like melting point, IR spectrum, and NMR data are not available in the resources.

Scientific Research Applications

Antiviral Activity

Thiophene derivatives have been studied for their antiviral properties. . It’s plausible that “(2,5,6-Trimethyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl)-acetic acid” could also be explored for antiviral applications due to its structural similarity.

Antimicrobial Activity

. They have been shown to inhibit a range of organisms, including Bacillus subtilis, Escherichia coli, Proteus vulgaris, and Staphylococcus aureus. The compound may also possess antimicrobial properties and could be a candidate for further research in this field.

Medicinal Chemistry

. They are frequently synthesized for their utility in drug development. The compound “(2,5,6-Trimethyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl)-acetic acid” falls into this category and may have potential as a medicinally important molecule.

Safety and Hazards

This compound is classified as an irritant. Further safety and hazard information should be available in its Material Safety Data Sheet (MSDS).

Mechanism of Action

Target of Action

Thieno[2,3-d]pyrimidines, a class of compounds to which this compound belongs, have been reported to exhibit various pharmacological properties such as antiviral, antioxidant, and antimicrobial activities .

Mode of Action

Thieno[2,3-d]pyrimidines are known to interact with their targets, leading to changes that result in their observed pharmacological effects .

Biochemical Pathways

Thieno[2,3-d]pyrimidines have been reported to influence various biochemical pathways, leading to downstream effects .

Result of Action

Thieno[2,3-d]pyrimidines have been reported to exhibit various pharmacological effects .